Cas no 2055398-37-1 (4-fluoro-5-methyl-biphenyl-3-carboxylic acid)

• Product Name: 4-fluoro-5-methyl-biphenyl-3-carboxylic acid
• CAS No: 2055398-37-1
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 4667956
• PubChem ID: 124132199
• Update Time: 2025-05-27

4-fluoro-5-methyl-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-5-methyl-biphenyl-3-carboxylic acid
• 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid
• F75985
• 2055398-37-1
• 2-fluoro-3-methyl-5-phenylbenzoic acid
• SCHEMBL18311302

• Inchi： 1S/C14H11FO2/c1-9-7-11(10-5-3-2-4-6-10)8-12(13(9)15)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： UJXISFPNQJTRLQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C(C=C1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 230.07430775g/mol
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-fluoro-5-methyl-biphenyl-3-carboxylic acid

Recent Advances in the Application of 4-Fluoro-5-methyl-biphenyl-3-carboxylic Acid (CAS: 2055398-37-1) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoro-5-methyl-biphenyl-3-carboxylic acid (CAS: 2055398-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-fluoro-5-methyl-biphenyl-3-carboxylic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its biphenyl core structure, combined with the fluorine and methyl substituents, offers a versatile scaffold for medicinal chemistry optimization. Researchers have successfully utilized this compound in the development of inhibitors for protein kinases, G protein-coupled receptors (GPCRs), and other biologically relevant targets.

One notable application of 4-fluoro-5-methyl-biphenyl-3-carboxylic acid is in the design of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of COX-2 selective inhibitors, showing improved potency and selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The fluorine atom at the 4-position was found to enhance metabolic stability, while the methyl group at the 5-position contributed to optimal binding interactions with the target enzyme.

In the field of oncology research, this compound has shown promise as a building block for novel kinase inhibitors. A recent patent application (WO2023051234) describes its use in the synthesis of dual EGFR/HER2 inhibitors with potent activity against resistant cancer cell lines. The molecular docking studies revealed that the carboxylic acid moiety forms critical hydrogen bonds with the kinase domain, while the biphenyl system provides optimal spatial orientation for target engagement.

The synthetic accessibility of 4-fluoro-5-methyl-biphenyl-3-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development reported an improved synthetic route with higher yields and reduced environmental impact. The new methodology employs a Suzuki-Miyaura coupling as the key step, followed by regioselective fluorination, offering a more scalable approach for industrial production.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable drug-like properties, including good oral bioavailability and moderate plasma protein binding. The presence of the fluorine atom has been shown to significantly influence the metabolic stability, as demonstrated in recent in vitro studies using human liver microsomes. These findings support the continued exploration of this chemical scaffold in drug discovery programs.

Looking forward, researchers are exploring the potential of 4-fluoro-5-methyl-biphenyl-3-carboxylic acid in emerging therapeutic areas such as targeted protein degradation and covalent inhibitor design. Its structural features make it particularly suitable for incorporation into proteolysis targeting chimeras (PROTACs), where the biphenyl system can serve as a rigid linker between the target-binding moiety and the E3 ligase recruiter.

In conclusion, 4-fluoro-5-methyl-biphenyl-3-carboxylic acid (CAS: 2055398-37-1) represents a valuable chemical scaffold with diverse applications in medicinal chemistry. Its recent utilization in multiple drug discovery programs underscores its importance as a versatile building block for the development of novel therapeutic agents. Continued research into structure-activity relationships and synthetic optimization of this compound is expected to yield additional breakthroughs in pharmaceutical development.